Cas no 2097963-30-7 (ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate)

• Product Name: ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate
• CAS No: 2097963-30-7
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5723934
• PubChem ID: 121205127
• Update Time: 2025-06-08

ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate

• Inchi： 1S/C14H15NO3/c1-4-17-14(16)13-15-8-12(18-13)11-7-9(2)5-6-10(11)3/h5-8H,4H2,1-3H3
• InChI Key： ZLBDSVUFJGITPN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate

Ethyl 5-(2,5-Dimethylphenyl)oxazole-2-carboxylate (CAS No. 2097963-30-7): An Overview

Ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate (CAS No. 2097963-30-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The unique structure of ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate is characterized by a central oxazole ring substituted with a 2,5-dimethylphenyl group and an ethyl ester moiety. This combination of functional groups imparts specific chemical and biological properties that are crucial for its potential use in drug discovery. The presence of the dimethylphenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells.

Recent studies have highlighted the potential of ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that oxazoles with substituted phenyl groups can effectively inhibit the activity of enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can reduce inflammation by downregulating pro-inflammatory cytokines and chemokines. This makes it a potential candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate have been extensively studied to understand its behavior in biological systems. Its high lipophilicity facilitates rapid absorption through the gastrointestinal tract, leading to good bioavailability. However, the compound is also subject to metabolism by cytochrome P450 enzymes, which can affect its stability and half-life in vivo. To optimize its therapeutic potential, researchers are exploring various prodrug strategies to enhance its stability and prolong its action.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, ethyl 5-(2,5-dimethylphenyl)oxazole-2-carboxylate (CAS No. 2097963-30-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for developing new treatments for neurological disorders, inflammatory conditions, and other chronic diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in drug discovery.